1-Methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
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Overview
Description
“1-Methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid” is a chemical compound with the CAS Number: 1989671-51-3 . It has a molecular weight of 154.13 and its IUPAC name is this compound . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H6N2O3/c1-8-3-7-4(6(10)11)2-5(8)9/h2-3H,1H3,(H,10,11) . This code provides a unique representation of the compound’s molecular structure.Scientific Research Applications
Antimicrobial Evaluation
1-Methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid derivatives have been synthesized and evaluated for their antimicrobial activity. These compounds showed significant to moderate antibacterial activity and promising antifungal activity, indicating potential use in antimicrobial treatments (Shastri & Post, 2019).
Chemical Synthesis and Reactions
Research has been conducted on the synthesis and reactions of various dihydropyrimidine-5-carboxylic acid derivatives, including this compound. These studies provide insights into the chemical behavior and potential applications of these compounds in chemical synthesis (Kappe & Roschger, 1989).
Anti-ulcer and Antihypertensive Activities
Some derivatives of this compound have been investigated for their potential anti-ulcer and antihypertensive activities. These studies aim to develop biologically active molecules with improved efficacy and reduced side effects for clinical use (Rana et al., 2011), (Rana et al., 2004).
Structural Analysis and Biological Applications
Structural analysis of dihydropyrimidine derivatives, including this compound, has been performed to understand their biological activities. Such studies are crucial for designing new pharmaceuticals and understanding their interactions at the molecular level (Mohideen et al., 2008).
Novel Synthesis Methods and Applications
Innovative synthesis methods for producing derivatives of this compound have been explored. These methods aim to achieve high yields and selectivity, which are essential for practical applications in drug development and other chemical industries (Dreher et al., 2004).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 1-Methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid is Xanthine Oxidase (XO), an important enzyme in the purine metabolism pathway . This enzyme is responsible for the oxidation of hypoxanthine to xanthine and further oxidation to uric acid .
Mode of Action
this compound interacts with the XO enzyme, inhibiting its activity . The compound forms hydrogen bonds, π-π stackings, or hydrophobic interactions with key residues Glu802, Arg880, Asn768, Thr1010, Phe914, and Phe1009 of the XO protein .
Biochemical Pathways
By inhibiting XO, this compound affects the purine metabolism pathway, reducing the production of uric acid . This can have downstream effects on conditions such as gout and hyperuricemia, which are associated with excessive uric acid production .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the reduction of uric acid production. By inhibiting XO, the compound decreases the conversion of hypoxanthine and xanthine to uric acid, potentially alleviating conditions associated with hyperuricemia .
Biochemical Analysis
Biochemical Properties
It is known that similar compounds, such as 2-substituted 6-oxo-1,6-dihydropyrimidine-5-carboxylic acids, have been found to exhibit inhibitory activities against the xanthine oxidase (XO) protein in vitro .
Molecular Mechanism
It is known that similar compounds, such as 2-substituted 6-oxo-1,6-dihydropyrimidine-5-carboxylic acids, have been found to exhibit inhibitory activities against the xanthine oxidase (XO) protein in vitro .
Properties
IUPAC Name |
1-methyl-6-oxopyrimidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O3/c1-8-3-7-4(6(10)11)2-5(8)9/h2-3H,1H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONYSYALUMOGBKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC(=CC1=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1989671-51-3 |
Source
|
Record name | 1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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